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Introduction

Taconite is a low-grade, siliceous iron ore primarily found in the Mesabi Iron Range of
Minnesota. It is a type of banded iron formation (BIF), a sedimentary rock characterized by
alternating layers of iron-rich minerals and chert or quartz.[1] While historically considered
waste rock due to its low iron content (typically 20-35%), the depletion of high-grade iron ore
reserves has made taconite a critical resource for iron and steel production.[2] This guide
provides a comprehensive overview of the standardized classification and nomenclature of
taconite, detailing the geological and mineralogical basis for its categorization, as well as the
analytical methods used in its assessment.

Taconite Classification Frameworks

The classification of taconite is primarily based on two interconnected schemes: the
stratigraphic and metamorphic zonation of the Biwabik Iron Formation, and the textural and
mineralogical classification based on macroscopic and microscopic features.

Stratigraphic and Metamorphic Classification of the
Biwabik Iron Formation

The Biwabik Iron Formation, the host rock for taconite, is subdivided into four main
stratigraphic units, which are further categorized by metamorphic grade based on their
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proximity to the Duluth Complex, a large igneous intrusion.[3][4]

Stratigraphic Units: The formation is divided into four members based on their gross lithology.

[3]141[5]

Upper Slaty Member: Characterized by finer-grained, laminated rock rich in iron silicates and
carbonates.

o Upper Cherty Member: A thicker-bedded, more granular unit with a higher concentration of
chert and magnetite.

e Lower Slaty Member: Similar to the Upper Slaty, with a prevalence of fine-grained iron
silicates and carbonates.

Lower Cherty Member: The basal unit, typically granular and rich in chert and magnetite.

Metamorphic Zones: The mineralogy of these units changes from west to east across the
Mesabi Range due to contact metamorphism from the Duluth Complex. This has resulted in the
delineation of four distinct mineralogical zones.[3][4]

e Zone 1 (Unaltered): The westernmost zone, characterized by primary and diagenetic
minerals such as quartz, magnetite, hematite, siderite, greenalite, minnesotaite, and
stilpnomelane.[3][4]

e Zone 2: Shows minimal changes in silicate mineralogy from Zone 1.[3][4]

e Zone 3: Marked by the appearance of the amphibole grunerite, in both tabular and fibrous
forms, indicating a higher metamorphic grade.[3][4]

e Zone 4 (Highly Metamorphosed): The easternmost zone, where original silicate minerals
have been completely recrystallized into a new suite of metamorphic minerals including
grunerite, hornblende, hedenbergite, ferrohypersthene, and fayalite.[3][4]

Textural and Mineralogical Classification (Gundersen,
1960)
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A more localized classification system, proposed by James Novotny Gundersen, categorizes
taconite based on the relative abundance of two fundamental strata types: "massive" and
"thinly bedded". This system is particularly useful for characterizing the ore at the mine scale.

o Massive Taconite: These are rocks that consist predominantly of massive taconite strata
with little to no internal stratification. They often exhibit abundant granule structures.

o Bedded Taconite: This category includes rocks with well-defined and regularly bedded
layers, generally of uniform thickness.

o Layered Taconite: This classification is used for rocks with irregularly bedded and often
lenticular layers that may split and rejoin.

The specific rock name is then determined by the dominant mineralogy within these textural
categories (e.g., "layered silicate-magnetite quartz taconite").

Quantitative Data on Taconite Composition

The mineralogical composition of taconite varies significantly depending on its stratigraphic
position and metamorphic grade. The following tables summarize the general and specific
mineral compositions of the Biwabik Iron Formation.

Component Calculated Weight Percent (%)
Quartz 31.9

Iron Silicates 28.0

Magnetite 184

Carbonates (combined) 16.3

Hematite 4.6

Other Minerals 0.8
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Stratigraphic/Textural Type Dominant Minerals General Characteristics

] Granular texture, often found
) Magnetite, Chert (Quartz), Iron
Cherty Taconite - in the Upper and Lower Cherty
Silicates
members.[5]

Iron Silicates (Minnesotaite, Fine-grained and laminated,
Slaty Taconite Stilpnomelane), Siderite, Chert  characteristic of the Upper and
(Quartz) Lower Slaty members.[5]

Experimental Protocols

The classification and characterization of taconite rely on several key analytical techniques.

Petrographic Analysis

Purpose: To determine the mineralogical composition, texture, and grain size of the taconite.
Methodology (Point Counting):

Sample Preparation: A thin section of the taconite rock is prepared and mounted on a glass
slide.

Microscopic Examination: The thin section is examined under a petrographic microscope.
Grid Analysis: A grid of points is superimposed over the thin section.[6]

Mineral Identification: At each grid point, the underlying mineral is identified based on its
optical properties.[6]

Data Collection: A statistically significant number of points (typically 300-500) are counted to
ensure a representative sample of the rock's composition.[7]

Modal Analysis: The proportion of each mineral is calculated by dividing the number of points
for that mineral by the total number of points counted.[6]

X-Ray Diffraction (XRD)
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Purpose: To identify the crystalline minerals present in a taconite sample and to quantify their
relative abundances.

Methodology:

Sample Preparation: The taconite sample is crushed and ground into a fine powder.

 Instrument Setup: The powdered sample is placed in a sample holder and mounted in an X-
ray diffractometer.

o Data Acquisition: The sample is irradiated with X-rays at various angles, and the diffraction
pattern is recorded.

o Phase Identification: The resulting diffraction pattern is compared to a database of known
mineral diffraction patterns to identify the phases present.

o Quantitative Analysis: The relative abundance of each mineral phase can be determined
using methods such as the Rietveld refinement, which compares the measured diffraction
pattern to a calculated pattern based on the crystal structures of the identified minerals.

Mandatory Visualizations
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Caption: Taconite Classification Workflow Diagram.
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Caption: Metamorphic Zonation of the Biwabik Iron Formation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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